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Compound of Interest

Compound Name: 4-Chloropyrimidine hydrochloride

Cat. No.: B179950 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 4-Chloropyrimidine hydrochloride (CAS RN: 179051-78-6). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Essential Safety Information
4-Chloropyrimidine hydrochloride is a hazardous substance that requires careful handling. It

is classified as harmful if swallowed, causes skin irritation, and causes serious eye irritation.[1]

[2] It may also cause respiratory irritation.[1][2]

Physical and Chemical Properties
Property Value Reference

CAS Number 179051-78-6 [3]

Molecular Formula C4H4Cl2N2 [1]

Molecular Weight 150.99 g/mol [1]

Appearance White to off-white powder [3]

Melting Point 193-194°C [3]

Solubility
Soluble in DMSO, slightly

soluble in water
[3]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is non-negotiable when handling 4-Chloropyrimidine
hydrochloride to mitigate risks of exposure.

PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a

chemically resistant lab coat,

and closed-toe shoes.

Prevents skin contact, which

can lead to irritation.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates should be used.

Minimizes inhalation of the

powder, which can cause

respiratory tract irritation.

Operational Plan: Step-by-Step Handling
Procedures
All manipulations of 4-Chloropyrimidine hydrochloride should be performed in a designated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents.

Weighing the Compound
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Due to the hazardous nature of the powder, the following "tare method" is recommended to

minimize the generation of airborne dust:

Preparation: Place an empty, sealable container (e.g., a vial with a screw cap) on the

analytical balance and tare it.

Transfer to Fume Hood: Move the tared container to the chemical fume hood.

Aliquotting: Carefully add the desired amount of 4-Chloropyrimidine hydrochloride to the

container inside the fume hood.

Sealing: Securely close the container.

Final Weighing: Return the sealed container to the balance to obtain the precise weight.

Adjustments: If adjustments to the weight are necessary, return the sealed container to the

fume hood to add or remove the substance.

Dissolving the Compound
Solvent Addition: Inside the chemical fume hood, add the desired solvent to the sealed

container containing the pre-weighed 4-Chloropyrimidine hydrochloride.

Dissolution: Cap the container and mix by vortexing or gentle agitation until the solid is fully

dissolved.

Emergency Procedures
Spill Response
In the event of a spill, immediate and decisive action is required:

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Containment: For small spills, cover with an inert absorbent material (e.g., vermiculite, sand).
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Collection: Carefully sweep up the absorbed material and place it into a designated, labeled

hazardous waste container. Avoid creating dust.

Decontamination: Clean the spill area with soap and water.

Large Spills: For large spills, evacuate the laboratory and contact the institution's

environmental health and safety (EHS) office immediately.

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Seek immediate

medical attention.

Disposal Plan
The proper disposal of 4-Chloropyrimidine hydrochloride and its containers is crucial to

prevent environmental contamination.

Waste Segregation: All waste containing 4-Chloropyrimidine hydrochloride, including

contaminated PPE and absorbent materials from spills, must be collected in a designated
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and clearly labeled hazardous waste container. Halogenated organic waste should be

segregated from non-halogenated waste streams.[4][5]

Container Management: The hazardous waste container must be kept closed except when

adding waste.

Disposal Request: Arrange for the disposal of the hazardous waste through your institution's

EHS office or a licensed chemical waste disposal company.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste. After rinsing, the container can be disposed of

as regular laboratory glass or plastic waste, depending on institutional policies.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-Chloropyrimidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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